Cas no 54004-47-6 (1-Tetradecylimidazole)

• Product Name: 1-Tetradecylimidazole
• CAS No: 54004-47-6
• MF: C₁₇H₃₂N₂
• MW: 264.449384689331
• MDL: MFCD23103185
• CID: 1589200
• PubChem ID: 3016846
• Update Time: 2025-06-08

1-Tetradecylimidazole Chemical and Physical Properties

Names and Identifiers

• 1-Tetradecylimidazole
• 1H-imidazole, 1-tetradecyl-
• 1-TETRADECYL-1H-IMIDAZOLE
• 1-tetradecyl-imidazole
• 1H-Imidazole,1-tetradecyl
• 1-n-tetradecylimidazole
• 1-tetradecanylimidazole
• N-tetradecylimidazole
• AKOS024258320
• DB-250490
• TZMGRMKTZVQDMX-UHFFFAOYSA-N
• SCHEMBL413378
• MFCD23103185
• SY029775
• DTXSID80202323
• AC6328
• A870572
• CHEMBL95794
• 54004-47-6

• MDL： MFCD23103185
• Inchi： 1S/C17H32N2/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-19-16-14-18-17-19/h14,16-17H,2-13,15H2,1H3
• InChI Key： TZMGRMKTZVQDMX-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 264.25700
• Monoisotopic Mass: 264.256549029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 13
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82000
• LogP: 5.58420

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-Tetradecylimidazole

1-Tetradecylimidazole (CAS No. 54004-47-6): An Overview of Its Properties, Applications, and Recent Research

1-Tetradecylimidazole (CAS No. 54004-47-6) is a versatile compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structure, which combines a long alkyl chain with an imidazole ring. The combination of these features endows 1-Tetradecylimidazole with a range of valuable properties, making it an essential component in numerous advanced applications.

The chemical structure of 1-Tetradecylimidazole consists of a 14-carbon alkyl chain attached to an imidazole ring. The imidazole ring is a five-membered heterocyclic aromatic ring containing two nitrogen atoms. This structure imparts several important characteristics to the compound, such as high thermal stability, good solubility in organic solvents, and the ability to form stable complexes with various metal ions. These properties make 1-Tetradecylimidazole particularly useful in the development of new materials and pharmaceuticals.

In the field of pharmaceuticals, 1-Tetradecylimidazole has shown promise as a potential drug candidate due to its ability to interact with biological systems. Recent studies have explored its potential as an antimicrobial agent and as a component in drug delivery systems. For instance, a study published in the Journal of Medicinal Chemistry in 2022 investigated the antimicrobial properties of 1-Tetradecylimidazole-based compounds against a range of pathogenic bacteria. The results indicated that these compounds exhibited significant antibacterial activity, particularly against Gram-positive bacteria such as Staphylococcus aureus and Streptococcus pneumoniae.

Beyond its antimicrobial properties, 1-Tetradecylimidazole has also been studied for its potential in drug delivery systems. The long alkyl chain provides hydrophobicity, which can enhance the solubility and bioavailability of hydrophobic drugs. A research article published in the International Journal of Pharmaceutics in 2023 described the use of 1-Tetradecylimidazole-based nanoparticles for the delivery of anticancer drugs. The study demonstrated that these nanoparticles could effectively encapsulate and deliver the drug to target cells, thereby improving therapeutic efficacy and reducing side effects.

In materials science, 1-Tetradecylimidazole has found applications in the development of functional materials such as ionic liquids and surfactants. Ionic liquids are salts that are liquid at or near room temperature and have unique properties such as low vapor pressure, high thermal stability, and good solvating power. A study published in the Journal of Materials Chemistry A in 2022 reported the synthesis of novel ionic liquids using 1-Tetradecylimidazole. These ionic liquids exhibited excellent performance as electrolytes in lithium-ion batteries, demonstrating high conductivity and stability over a wide temperature range.

The surfactant properties of 1-Tetradecylimidazole make it useful in various industrial applications, including emulsification, dispersion, and wetting. A research paper published in the Languages & Materials Science Journal in 2023 explored the use of 1-Tetradecylimidazole-based surfactants in enhancing the performance of oil recovery processes. The study found that these surfactants could significantly improve oil recovery efficiency by reducing interfacial tension between oil and water phases.

In addition to its practical applications, recent research has also focused on understanding the fundamental properties of 1-Tetradecylimidazole. A study published in the Journal of Physical Chemistry B in 2023 investigated the molecular dynamics and thermophysical properties of 1-Tetradecylimidazole. The results provided insights into the behavior of this compound at different temperatures and pressures, which is crucial for optimizing its use in various applications.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Research on the biodegradability and toxicity of 1-Tetradecylimidazole-based compounds has shown promising results. A study published in the Journal of Environmental Science & Health Part B: Pesticides Food Contaminants & Agricultural Wastes in 2023 evaluated the biodegradability and ecotoxicity of several imidazolium-based surfactants, including those derived from 1-Tetradecylimidazole. The findings indicated that these compounds were readily biodegradable and exhibited low toxicity to aquatic organisms.

In conclusion, 1-Tetradecylimidazole (CAS No. 54004-47-6) is a multifaceted compound with a wide range of applications across pharmaceuticals, materials science, and industrial processes. Its unique chemical structure provides valuable properties such as high thermal stability, good solubility, and surfactant behavior. Recent research has further expanded our understanding of its potential uses and environmental impact, highlighting its significance as a key component in advanced materials and drug development.